Cas no 1250444-03-1 ([(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride)

• Product Name: [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride
• CAS No: 1250444-03-1
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• MDL: MFCD16987777
• CID: 4456968
• PubChem ID: 72207515
• Update Time: 2025-06-14

[(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,3-Difluorocyclobutyl)-N-methylmethanamine hydrochloride
• [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride
• (3,3-Difluoro-cyclobutylmethyl)-methyl-amine hydrochloride
• EN300-1223343
• F2147-4257
• 1-(3,3-Difluorocyclobutyl)-N-methyl-methanamine hydrochloride
• Cyclobutanemethanamine, 3,3-difluoro-N-methyl-, hydrochloride (1:1)
• PB28622
• (3,3-Difluorocyclobutyl)-n-methylmethanamine hydrochloride, AldrichCPR
• AS-34970
• Z1255467709
• 1-(3,3-difluorocyclobutyl)-N-methylmethanamine;hydrochloride
• MFCD16987777
• AKOS025291358
• (3,3-Difluorocyclobutyl)-N-methylmethanamine HCl
• CS-0053058
• 1-(3,3-Difluorocyclobutyl)-N-methylmethanamine hydrochloride
• 1-(3,3-Difluorocyclobutyl)-N-methylmethanaminehydrochloride
• 1250444-03-1
• SY097982
• (3,3-Difluorocyclobutyl)-N-methylmethanamine hydrochloride - D12111
• AAC44403

• MDL： MFCD16987777
• Inchi： 1S/C6H11F2N.ClH/c1-9-4-5-2-6(7,8)3-5;/h5,9H,2-4H2,1H3;1H
• InChI Key： KKUOQRRUERFEIK-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC(CNC)C1)F

Computed Properties

• Exact Mass: 171.0626334g/mol
• Monoisotopic Mass: 171.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride

Recent Advances in the Study of [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride (CAS: 1250444-03-1)

The compound [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride (CAS: 1250444-03-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl scaffold and difluoromethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity while reducing production costs. The authors highlighted the importance of the difluorocyclobutyl moiety in enhancing the metabolic stability and bioavailability of the compound, which is critical for its potential use in vivo.

Pharmacological evaluations have revealed that [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride exhibits potent activity as a modulator of specific neurotransmitter systems. Preclinical studies in animal models have shown its efficacy in targeting receptors associated with neurological disorders, such as depression and anxiety. These findings were corroborated by in vitro assays, which demonstrated high binding affinity and selectivity for the intended targets.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2024 study published in Cancer Research reported that [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride could inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. The study also noted the compound's favorable safety profile in preliminary toxicity assessments, suggesting its suitability for further clinical investigation.

Despite these promising results, challenges remain in the development of [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride as a therapeutic agent. Issues such as formulation stability and long-term pharmacokinetic behavior need to be addressed in future studies. Nevertheless, the compound's unique chemical properties and broad therapeutic potential make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, [(3,3-difluorocyclobutyl)methyl](methyl)amine hydrochloride (CAS: 1250444-03-1) represents a versatile and promising candidate for drug development. Its recent advancements in synthesis, pharmacology, and therapeutic applications underscore its potential to address unmet medical needs. Continued research and collaboration across disciplines will be essential to fully realize its benefits and overcome existing challenges.